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Compound of Interest

Compound Name: PF-9363

Cat. No.: B15608445 Get Quote

Essential Safety and Handling Guide for PF-9363
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PF-9363. Adherence to these procedures is vital for

ensuring personal safety and maintaining experimental integrity.

Chemical Identifier: PF-9363 (also known as CTx-648) Primary Use: A potent and highly

selective first-in-class KAT6A/KAT6B inhibitor investigated for cancer research.[1][2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling PF-
9363. The selection of appropriate PPE is crucial as it acts as a primary barrier against

potential exposure.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material.

Dispose of after use.

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified
To protect eyes from

splashes or dust.

Body Protection Laboratory coat Standard lab coat

To protect skin and

clothing from

contamination.

Respiratory Protection
Not generally required

for small quantities

Use in a well-

ventilated area or a

chemical fume hood.

To minimize inhalation

of dust or aerosols.

Safe Handling and Storage
Proper handling and storage are essential to maintain the stability of PF-9363 and to prevent

accidental exposure.

Engineering Controls: Handle PF-9363 in a well-ventilated laboratory. For procedures that

may generate dust or aerosols, a chemical fume hood is recommended.

Storage Conditions: Store the solid powder at -20°C for up to three years.[3] If in a solvent,

store at -80°C for up to one year.[3]

Solubility: PF-9363 is soluble in DMSO.[3][4][5] For in vivo studies, it can be formulated in

solutions such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.[3]

Experimental Workflow for Handling PF-9363
The following diagram outlines the standard procedure for handling PF-9363 from receipt to

disposal.
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Receiving and Storage
Store at -20°C (solid) or -80°C (in solvent)

Preparation of Stock Solution
Dissolve in DMSO

Use ultrasonic bath if needed

Preparation

Experimental Use
Wear appropriate PPE

Work in a ventilated area

Experimentation

Waste Collection
Collect all waste in a designated, labeled container

Post-Experiment

Disposal
Dispose of as chemical waste according to institutional and local regulations

Final Step

Click to download full resolution via product page

PF-9363 Handling Workflow

Disposal Plan
All waste materials contaminated with PF-9363, including unused solutions, contaminated

gloves, and other disposable labware, must be collected in a designated and clearly labeled

hazardous waste container. Disposal of this chemical waste must be in accordance with all

applicable federal, state, and local regulations. Consult your institution's environmental health

and safety (EHS) department for specific guidance on chemical waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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